4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide

• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 2-[[4-methyl-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C17H22N4O2S/c1-20-15(8-7-14-5-3-2-4-6-14)18-19-17(20)24-13-16(22)21-9-11-23-12-10-21/h2-6H,7-13H2,1H3
• InChI Key: KQYWJYRZWUDMQS-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)N2CCOCC2)CCC3=CC=CC=C3

Description

4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide, also known as MTSET, is a chemical compound that has been widely used in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide modifies cysteine residues in proteins by forming a covalent bond with the thiol group of cysteine. This modification can alter the structure and function of the protein, leading to changes in its activity or regulation.
Biochemical and Physiological Effects:
4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide has been shown to have various biochemical and physiological effects, including the inhibition of ion channel activity, the modulation of enzyme activity, and the regulation of protein-protein interactions. This compound has also been used to study the effects of cysteine modifications on protein folding and stability.

Advantages and Limitations for Lab Experiments

4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide has several advantages as a research tool, including its high purity and stability, its ability to selectively modify cysteine residues, and its compatibility with various experimental techniques. However, this compound also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on 4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide, including the development of new methods for its synthesis, the study of its effects on different proteins and biological systems, and the exploration of its potential applications in various fields, such as drug discovery and biotechnology. Additionally, further studies are needed to fully understand the mechanisms underlying the biochemical and physiological effects of 4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide and to identify any potential side effects or risks associated with its use.
In conclusion, 4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide is a valuable research tool that has been widely used in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields. Further research is needed to fully understand the potential of 4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide as a research tool and to explore its applications in various fields.

Synthesis Methods

4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide can be synthesized using various methods, including the reaction of 4-morpholinyl-2-oxoethylsulfide with 4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol in the presence of a base. This method has been widely used to synthesize 4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide with high purity and yield.

Scientific Research Applications

4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl2-(4-morpholinyl)-2-oxoethylsulfide has been used in various scientific research applications, including the study of protein structure and function, ion channel regulation, and enzyme activity. This compound has been used as a tool to modify cysteine residues in proteins and to study the effects of such modifications on protein function.